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Compound of Interest

Compound Name: Methyl 2,4-dibromobenzoate

Cat. No.: B138849

Methyl 2,4-dibromobenzoate: A Technical Guide

CAS Number: 54335-33-0

This technical guide provides an in-depth overview of Methyl 2,4-dibromobenzoate, a
significant chemical intermediate in organic synthesis. The document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
research, offering comprehensive data on its properties, synthesis, applications, and safety
protocols.

Physicochemical Properties

Methyl 2,4-dibromobenzoate is a halogenated aromatic ester. Its key physical and chemical
properties are summarized below, providing essential data for its handling and use in
experimental settings.
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Property Value
Molecular Formula CsHeBr20:2
Molecular Weight 293.94 g/mol [1]
Boiling Point 308.00 °C[1]
Flash Point 140.10 °C[1]
Storage Temperature 10°C - 25°C[1]

Synthesis of Methyl 2,4-dibromobenzoate

The synthesis of Methyl 2,4-dibromobenzoate is typically achieved through the esterification
of 2,4-dibromobenzoic acid with methanol, catalyzed by a strong acid.

Experimental Protocol: Esterification of 2,4-
dibromobenzoic acid

Materials:

2,4-dibromobenzoic acid (250 g, 0.90 mol)[2]

Methanol (2L)[2]

Concentrated sulfuric acid (18.4 g, 0.19 mol)[2]

Cold methanol (for washing)

Procedure:

e In a 2-liter round-bottomed flask, dissolve 2,4-dibromobenzoic acid in methanol.[2]
o Carefully add concentrated sulfuric acid to the solution.[2]

» Heat the reaction mixture to reflux and maintain it overnight.[2]

 After the reaction is complete, cool the mixture to room temperature.[2]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.biosynth.com/p/FM66220/54335-33-0-methyl-24-dibromobenzoate
https://www.biosynth.com/p/FM66220/54335-33-0-methyl-24-dibromobenzoate
https://www.biosynth.com/p/FM66220/54335-33-0-methyl-24-dibromobenzoate
https://www.biosynth.com/p/FM66220/54335-33-0-methyl-24-dibromobenzoate
https://www.benchchem.com/product/b138849?utm_src=pdf-body
https://www.benchchem.com/product/b138849?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Collect the resulting precipitate by filtration.[2]
» Wash the collected solid with cold methanol.[2]

e Dry the product under a vacuum to yield Methyl 2,4-dibromobenzoate as a yellow solid
(213.6 9).[2]
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Synthesis Workflow for Methyl 2,4-dibromobenzoate

Dissolve 2,4-dibromobenzoic acid in Methanol

Add concentrated Sulfuric Acid

Reflux Overnight

Cool to Room Temperature

Filter Precipitate

Wash with Cold Methanol

Dry under Vacuum

Methyl 2,4-dibromobenzoate (Product)

Click to download full resolution via product page

A generalized workflow for the synthesis of Methyl 2,4-dibromobenzoate.

Applications in Research and Drug Development
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Methyl 2,4-dibromobenzoate is a versatile intermediate in organic synthesis, primarily utilized
for its reactivity in forming new chemical bonds.

It is used in the preparation of compounds with potential immunosuppressive and antitumor
activities.[2] The bromine atoms on the aromatic ring make it an excellent substrate for various
palladium-catalyzed cross-coupling reactions, which are fundamental in constructing complex
molecular frameworks for drug discovery.

As a reactive intermediate, it is employed in oxidative cyclizations and serves as a coupling
agent in various organic reactions.[1] It can also act as an efficient catalyst in the amination of
ketones and aryl bromides with palladium catalysis.[1]

Role of Methyl 2,4-dibromobenzoate in Synthesis
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lllustrates the role of Methyl 2,4-dibromobenzoate as a key synthetic intermediate.

Spectroscopic Data

The structural elucidation of Methyl 2,4-dibromobenzoate is confirmed through various
spectroscopic technigues. While specific spectra for this exact isomer are not publicly available
in the search results, standard analyses would include:
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e 1H NMR: To determine the number and environment of protons.
e 13C NMR: To identify the carbon skeleton of the molecule.
o Mass Spectrometry: To confirm the molecular weight and fragmentation pattern.

For reference, spectroscopic data for similar compounds like Methyl 4-bromobenzoate and
Methyl 4-(bromomethyl)benzoate are available in chemical databases, which can provide
insights into the expected spectral characteristics.[3][4]

Safety and Handling

Methyl 2,4-dibromobenzoate is associated with several health hazards and requires careful
handling in a laboratory setting.

Hazard Category Description

Skin Irritation Causes skin irritation.[5][6]

Eye Irritation Causes serious eye irritation.[5][6]
Respiratory Irritation May cause respiratory irritation.[5][6]

Precautionary Measures

The following precautionary statements outline the necessary safety measures when working
with this compound.
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Precaution Type

Statement Code

Description

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[5][6]
Use only outdoors or in a well-
pP271 _
ventilated area.[5][6]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[5][6]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[5][6]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[5][6]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[5][6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5][6]

Call a POISON CENTER or

P312 .
doctor if you feel unwell.[5][6]
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.[5][6]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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